Cas no 1188-24-5 (Arg-Leu hydrochloride)

• Product Name: Arg-Leu hydrochloride
• CAS No: 1188-24-5
• MF: C₁₂H₂₅N₅O₃
• MW: 287.358602285385
• CID: 97216
• PubChem ID: 6992563
• Update Time: 2025-04-23

Arg-Leu hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-arginyl-
• (2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoic acid
• Arg-Leu
• Arg-Leu hydrochloride
• H-Arg-Leu-OH
• Arginyl-Leucine
• L-arginyl-L-leucine
• L-Arg-L-Leu
• L-Leucine,L-arginyl
• N-L-Arginyl-L-leucin
• N-L-arginyl-L-leucine
• CHEBI:73815
• Arginine Leucine dipeptide
• SCHEMBL3138312
• 1188-24-5
• Arginine-Leucine dipeptide
• (2S)-2-[(2S)-2-amino-5-[(diaminomethylidene)amino]pentanamido]-4-methylpentanoic acid
• CS-0653367
• R-L Dipeptide
• arginylleucine
• RL dipeptide
• (S)-2-((S)-2-Amino-5-guanidinopentanamido)-4-methylpentanoic acid
• HY-P4268
• RL
• H-Arg-Leu-OH Acetate salt
• DTXSID20426324
• Q27144131
• FA107986

• MDL： MFCD00080998
• Inchi： 1S/C12H25N5O3/c1-7(2)6-9(11(19)20)17-10(18)8(13)4-3-5-16-12(14)15/h7-9H,3-6,13H2,1-2H3,(H,17,18)(H,19,20)(H4,14,15,16)/t8-,9-/m0/s1
• InChI Key： WYBVBIHNJWOLCJ-IUCAKERBSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)N)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 347.21700
• Monoisotopic Mass: 287.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.33
• PSA: 191.62000
• LogP: 1.56550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Arg-Leu hydrochloride

Professional Introduction to L-Leucine and L-Arginyl Compounds

The L-Leucine and L-arginyl compounds have garnered significant attention in the field of biomedicine due to their diverse applications in drug discovery, nutraceuticals, and biochemical research. These compounds are not only pivotal in understanding amino acid metabolism but also serve as valuable tools in designing innovative therapeutic agents.

L-Leucine, a branched-chain amino acid (BCAA), is widely recognized for its role in protein synthesis and muscle recovery. It plays a crucial part in the regulation of energy metabolism, particularly during physical activity and dietary caloric restriction. Recent studies have highlighted its potential in addressing metabolic disorders such as obesity and insulin resistance.

On the other hand, L-arginyl derivatives, including L-arginine, are essential for the synthesis of nitric oxide (NO), a key signaling molecule in the cardiovascular system. The combination of L-Leucine and L-arginyl opens up new avenues for exploring their synergistic effects on cellular processes.

Recent research has focused on the biochemical properties of these compounds, particularly their ability to modulate signaling pathways. For instance, studies have demonstrated that L-Leucine can activate mTORC1 signaling, which is critical for muscle growth and recovery. Similarly, L-arginyl derivatives have shown promise in enhancing endothelial function by improving NO bioavailability.

Another area of interest is the pharmacokinetics of these compounds. Advances in drug delivery systems have enabled the development of sustained-release formulations, which can improve therapeutic efficacy and minimize side effects. These innovations are particularly relevant for conditions where chronic administration is required.

Furthermore, the therapeutic applications of L-Leucine and L-arginyl extend to various disease states. For example, L-Leucine has been explored as a potential adjuvant in cancer therapy, where it may enhance the efficacy of chemotherapeutic agents by reducing muscle wasting. Meanwhile, L-arginyl derivatives are being investigated for their role in treating erectile dysfunction and cardiovascular diseases.

Recent advancements in biotechnology have also enabled the large-scale production of these compounds with high purity. Techniques such as enzymatic synthesis and chromatographic purification have been instrumental in achieving this goal, making them more accessible for both research and clinical applications.

In conclusion, the L-Leucine and L-arginyl compounds represent a promising frontier in biomedical research. Their unique properties and versatile applications make them valuable assets in developing next-generation therapies and diagnostics. As our understanding of their mechanisms continues to evolve, so too will the potential for their use in addressing complex medical challenges.